Cas no 1306606-16-5 (Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl)-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl)-
• CAS No: 1306606-16-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5158755
• Update Time: 2025-07-23

Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-4-yl)-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl)-

• Inchi： 1S/C12H13N3/c1-2-4-11-9(3-1)5-6-12(15-11)10-7-13-14-8-10/h1-4,7-8,12,15H,5-6H2,(H,13,14)
• InChI Key： PKJBZGLJKAYQKE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2CCC1C1C=NNC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 2.1
• Topological Polar Surface Area: 40.7

Additional information on Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl)-

Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) (CAS No. 1306606-16-5): A Comprehensive Overview

Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl), identified by its CAS number 1306606-16-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, which is well-known for its diverse biological activities and applications in drug development. The presence of a tetrahydropyrazole moiety in its structure enhances its pharmacological potential, making it a promising candidate for various therapeutic applications.

The structural framework of Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) consists of a fused benzene and pyridine ring system, with a tetrahydropyrazole substituent attached at the 2-position. This unique configuration contributes to its unique chemical and biological properties. The compound's ability to interact with biological targets at multiple levels makes it an intriguing subject for further research and development.

In recent years, there has been a growing interest in quinoline derivatives due to their potential as antimicrobial, anti-inflammatory, and anticancer agents. The introduction of the tetrahydropyrazole group into the quinoline core has been particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards various biological targets. This modification has led to the discovery of several novel compounds with improved pharmacological profiles.

One of the most exciting areas of research involving Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) is its application in the development of antiviral drugs. Studies have demonstrated that this compound exhibits inhibitory activity against a range of viruses by interfering with viral replication mechanisms. The tetrahydropyrazole moiety plays a crucial role in this process by modulating interactions with viral enzymes and host cell receptors. This finding has opened up new avenues for the design of effective antiviral therapies.

Furthermore, the compound has shown promise in the field of oncology. Preclinical studies have indicated that Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The ability of this compound to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive candidate for further development into a novel anticancer drug.

The synthesis of Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the quinoline core, followed by functionalization at the 2-position with a tetrahydropyrazole group. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis.

In terms of pharmacokinetic properties, Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are critical for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing side effects. Preliminary pharmacokinetic studies have shown that the compound has a reasonable half-life and bioavailability, making it suitable for oral administration.

The safety profile of Quinoline, 1,2,3,4-tetrahydro-2-(1H-pyrazol-4-yl) is another important consideration in its development as a pharmaceutical agent. Acute toxicity studies have revealed that the compound is well-tolerated at moderate doses but may cause some mild side effects at higher concentrations. These side effects are generally transient and resolve upon discontinuation of treatment. Long-term toxicity studies are ongoing to further evaluate the safety of this compound in chronic use scenarios.

The potential applications of Quinoline derivatives, including Quinoline, 1, 2, 3, 4- tetrahydro- 2- (1H- pyrazol- 4- yl) , extend beyond antimicrobial and anticancer therapies. Research is also exploring their use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for developing novel neuroprotective agents.

In conclusion,< strong>Quinoline, 1, 2, 3, 4- tetrahydro- 2- (1H- pyrazol- 4- yl) , identified by its CAS numberCAS No. >1306606>>16>->>5, is a structurally complex and biologically active compound with significant therapeutic potential. Its unique chemical properties make it suitable for various applications in pharmaceutical research and drug development. Further studies are warranted to fully elucidate its mechanism of action and optimize its pharmacological profile for clinical use.